Cas no 133318-40-8 (Diethyl 2-oxomalonate hydrate)

Diethyl 2-oxomalonate hydrate (CAS 18480-07-4) is a versatile organic compound widely used as a key intermediate in synthetic chemistry. Its structure features a reactive oxo group adjacent to two ester functionalities, making it valuable for condensation reactions, heterocyclic synthesis, and the preparation of fine chemicals. The hydrate form enhances stability and handling compared to anhydrous variants. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex molecular frameworks. Its high purity and consistent reactivity ensure reliable performance in nucleophilic additions, Michael reactions, and other transformations. Suitable for laboratory-scale applications, it is typically supplied as a crystalline solid with standardized specifications.

Diethyl 2-oxomalonate hydrate structure

Product Name:Diethyl 2-oxomalonate hydrate

CAS No:133318-40-8

MF:C₇H₁₂O₆

MW:192.166583061218

MDL:MFCD28101749

CID:1232864

Update Time:2025-05-27

Diethyl 2-oxomalonate hydrate Chemical and Physical Properties

Names and Identifiers

- Diethyl 2-oxomalonate hydrate
- Diethyl ketomalonate hydrate
- : Diethyl KetoMalonate Monohydrate
- Diethyl KetoMalonate Monohydrate
- Oxopropanedioic acid diethyl ester monohydrate
- AK158802
- diethylmesoxalate hydrate
- C7H10O5.H2O
- OEWWEABZDCFLPH-UHFFFAOYSA-N
- 7759AF
- ST24046545
- MDL： MFCD28101749
- Inchi： 1S/C7H10O5.H2O/c1-3-11-6(9)5(8)7(10)12-4-2;/h3-4H2,1-2H3;1H2
- InChI Key： OEWWEABZDCFLPH-UHFFFAOYSA-N
- SMILES： O(C(C(C(=O)OCC)=O)=O)CC.O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 176
Topological Polar Surface Area: 70.7

Experimental Properties

Melting Point: 57 ºC

Diethyl 2-oxomalonate hydrate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D476705-250mg	Diethyl 2-oxomalonate hydrate	133318-40-8		250mg	$ 50.00	2022-06-05
TRC	D476705-500mg	Diethyl 2-oxomalonate hydrate	133318-40-8		500mg	$ 65.00	2022-06-05
TRC	D476705-2.5g	Diethyl 2-oxomalonate hydrate	133318-40-8		2.5g	$ 80.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	125537-100g	Diethyl ketomalonate hydrate	133318-40-8		100g	2192.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	125537-25g	Diethyl ketomalonate hydrate	133318-40-8		25g	730.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	125537-100g	Diethyl ketomalonate hydrate	133318-40-8		100g	2192CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	125537-25g	Diethyl ketomalonate hydrate	133318-40-8		25g	730CNY	2021-05-07
abcr	AB440751-	Diethyl 2-oxomalonate hydrate; .	133318-40-8			€207.20	2022-06-10
abcr	AB440751-25 g	Diethyl 2-oxomalonate hydrate; .	133318-40-8		25g	€431.40	2022-06-10
eNovation Chemicals LLC	D768167-100g	Propanedioic acid, 2-oxo-, 1,3-diethyl ester, hydrate (1:1)	133318-40-8	97%	100g	$165	2024-06-08